Cas no 66548-88-7 (3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine)

• Product Name: 3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine
• CAS No: 66548-88-7
• MF: C₁₁H₆ClF₃N₂
• MW: 258.626951694489
• MDL: MFCD09751568
• CID: 396170
• PubChem ID: 12449554
• Update Time: 2025-07-20

3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine Chemical and Physical Properties

Names and Identifiers

• Pyridazine, 3-chloro-6-[4-(trifluoromethyl)phenyl]-
• 3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine
• 3-chloro-6-(alpha,alpha,alpha-trifluoro-p-tolyl)pyridazine
• EN300-238532
• 3-chloro-6-(4-trifluoromethylphenyl)-pyridazine
• 66548-88-7
• 3-chloro-6-(alpha,alpha, alpha-trifluoro-p-tolyl)pyridazine
• SCHEMBL1741626
• 3-Chloro-6-(4-(trifluoromethyl)phenyl)pyridazine
• 3-chloro-6-(4-trifluoromethylphenyl)pyridazine
• AKOS005068075
• 3-chloro-6-(4-trifluoromethyl-phenyl)-pyridazine
• CS-0268148
• DTXSID70498758
• F1967-0400
• DB-357023

• MDL： MFCD09751568
• Inchi： 1S/C11H6ClF3N2/c12-10-6-5-9(16-17-10)7-1-3-8(4-2-7)11(13,14)15/h1-6H
• InChI Key： HVQDTPPEBOALHZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(C(F)(F)F)=CC=2)N=N1

Computed Properties

• Exact Mass: 258.01728
• Monoisotopic Mass: 258.0171604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine

Comprehensive Overview of 3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine (CAS No. 66548-88-7)

3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine (CAS No. 66548-88-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridazine core substituted with a chloro group and a trifluoromethylphenyl moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The compound’s trifluoromethyl group enhances its lipophilicity and metabolic stability, traits highly sought after in modern medicinal chemistry. This property aligns with the growing demand for fluorinated compounds in the development of therapeutics, as evidenced by the rise in FDA-approved drugs containing fluorine. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and cancer therapy. Additionally, its chloropyridazine scaffold is being investigated for applications in crop protection, addressing global concerns about sustainable agriculture.

From a synthetic perspective, CAS No. 66548-88-7 serves as a versatile building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methodologies are pivotal in constructing complex architectures for small-molecule inhibitors, a focus area in AI-driven drug design. The compound’s compatibility with high-throughput screening platforms further underscores its utility in fragment-based drug discovery, a trend gaining traction in pharmaceutical R&D.

Environmental and regulatory considerations are also shaping the discourse around 3-chloro-6-[4-(trifluoromethyl)phenyl]pyridazine. With increasing emphasis on green chemistry, researchers are optimizing its synthesis to minimize waste and energy consumption. This aligns with broader industry shifts toward sustainable chemical manufacturing, a recurring theme in ESG (Environmental, Social, and Governance) initiatives. Analytical techniques like LC-MS and NMR are routinely employed to ensure its purity and stability, critical for compliance with ICH guidelines.

In summary, 66548-88-7 exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications—from drug development to agrochemical innovation—reflect its adaptability to evolving scientific and industrial needs. As the demand for tailored chemical solutions grows, this compound is poised to remain a key player in advancing life sciences and material engineering.